Cas no 941710-30-1 (7-bromochromane)

7-bromochromane structure

Product Name:7-bromochromane

CAS No:941710-30-1

MF:C₉H₉BrO

MW:213.071161985397

MDL:MFCD22536189

CID:2093913

PubChem ID:18965397

Update Time:2024-10-25

7-bromochromane Chemical and Physical Properties

Names and Identifiers

- 7-Bromochroman
- 7-Bromochromane
- 2H-1-Benzopyran, 7-bromo-3,4-dihydro-
- AK172637
- FCH2270100
- AX8297013
- 7-BROMO-3,4-DIHYDRO-2H-1-BENZOPYRAN
- 7-Bromo-3,4-dihydro-2H-1-benzopyran (ACI)
- 7-bromochromane
- MDL： MFCD22536189
- Inchi： 1S/C9H9BrO/c10-8-4-3-7-2-1-5-11-9(7)6-8/h3-4,6H,1-2,5H2
- InChI Key： BCDHMTIEVNKNCV-UHFFFAOYSA-N
- SMILES： BrC1C=C2OCCCC2=CC=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 138
Topological Polar Surface Area: 9.2

Experimental Properties

Density: 1.484±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 263.3±29.0 ºC (760 Torr),
Flash Point: 104.3±25.4 ºC,
Solubility: Very slightly soluble (0.14 g/l) (25 º C),

7-bromochromane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM255906-1g	7-Bromochroman	941710-30-1	97%	1g	$391	2021-06-17
Chemenu	CM255906-5g	7-Bromochroman	941710-30-1	97%	5g	$1083	2021-06-17
Chemenu	CM255906-10g	7-Bromochroman	941710-30-1	97%	10g	$1656	2021-06-17
Alichem	A449041471-1g	7-Bromochroman	941710-30-1	97%	1g	$451.44	2023-08-31
Alichem	A449041471-5g	7-Bromochroman	941710-30-1	97%	5g	$1262.22	2023-08-31
Alichem	A449041471-10g	7-Bromochroman	941710-30-1	97%	10g	$1735.58	2023-08-31
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ON668-50mg	7-bromochromane	941710-30-1	97%	50mg	155.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ON668-200mg	7-bromochromane	941710-30-1	97%	200mg	387.0CNY	2021-07-10
Chemenu	CM255906-250mg	7-Bromochroman	941710-30-1	97%	250mg	$80	2022-06-09
Chemenu	CM255906-1g	7-Bromochroman	941710-30-1	97%	1g	$202	2022-06-09

7-bromochromane Production Method

Production Method 1

1037206-46-4

941710-30-1

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 30 min, -78 °C; 30 min, cooled; 4 h, rt

Reference

: Novel Inhibitors of Staphyloxanthin Virulence Factor in Comparison with Linezolid and Vancomycin versus Methicillin-Resistant, Linezolid-Resistant, and Vancomycin-Intermediate Staphylococcus aureus Infections in Vivo

Ni, Shuaishuai; Wei, Hanwen; Li, Baoli; Chen, Feifei ; Liu, Yifu; et al, Journal of Medicinal Chemistry, 2017, 60(19), 8145-8159

Production Method 2

18442-22-3

941710-30-1

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid , Triethylsilane ; 16 h, rt

Reference

: Fused quinazoline tricyclic compounds as SOS1 inhibitors and their preparation, pharmaceutical compositions and use in the treatment of diseases

, World Intellectual Property Organization, , ,

Production Method 3

18442-22-3

941710-30-1

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid , Triethylsilane ; 16 h, rt

Reference

: Small molecule inhibitor of cathepsin c and medicinal use

, World Intellectual Property Organization, , ,

Production Method 4

1435-53-6

504-63-2

941710-30-1

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide Solvents: N-Methyl-2-pyrrolidone ; 5 min, rt; overnight, 100 °C; 100 °C → rt
1.2 Reagents: Water ; 30 min, rt
1.3 Reagents: Phosphorus tribromide Solvents: Toluene , Water ; 10.5 h, 90 °C; 90 °C → rt
1.4 Reagents: Sodium hydroxide Solvents: Water ; 30 min, rt
1.5 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 30 min, < -70 °C; 5 h, rt
1.6 Reagents: Water

Reference